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Compound of Interest

Compound Name: SiR-Me-tetrazine

Cat. No.: B12376361

Get Quote

Executive Summary
SiR-Me-tetrazine (Silicon Rhodamine-Methyl-Tetrazine) is a far-red, cell-permeable fluorogenic

probe designed for live-cell super-resolution microscopy.[1] It combines the deep-tissue

penetration of silicon rhodamine (SiR) with the ultrafast, bioorthogonal kinetics of the Inverse

Electron-Demand Diels-Alder (IEDDA) reaction.

Unlike conventional dyes that require extensive washing to remove background signal, SiR-
Me-tetrazine is fluorogenic: it remains optically silent (quenched) until it reacts with a strained

dienophile (e.g., trans-cyclooctene, TCO) on the target of interest. This "turn-on" mechanism

enables high-contrast imaging with minimal background, even in wash-free conditions.[2]

Photophysical Properties
The utility of SiR-Me-tetrazine is defined by its far-red spectral window, which minimizes

phototoxicity and avoids overlap with common cellular autofluorescence.
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Property Value Notes

Excitation Max (

)
652 nm

Compatible with standard

Cy5/Deep Red filter sets.

Emission Max (

)
674 nm

Far-red emission penetrates

tissue deeper than GFP/RFP.

Extinction Coefficient (

)
~100,000 M⁻¹cm⁻¹

High absorptivity allows for

lower probe concentrations

(nM range).

Quantum Yield (

)
< 0.01 (OFF) / ~0.3–0.4 (ON)

Fluorescence increases 10–

100x upon reaction with TCO

[1].

Stokes Shift ~22 nm
Small shift requires precise

filter cutoffs to avoid crosstalk.

Solubility DMSO, DMF

Dilute into aqueous buffers for

labeling; avoid long-term

aqueous storage.

Mechanism of Fluorescence & Quenching
The "OFF" state of the probe is maintained by two synergistic mechanisms, ensuring

exceptional signal-to-noise ratios:

Spirolactone Equilibrium: In unbound or non-polar states, the SiR core adopts a colorless,

non-fluorescent spirolactone (closed) form. Upon binding or reacting in a polar environment,

the ring opens to the fluorescent zwitterionic form [2].

Tetrazine Quenching (FRET/PET): The methyl-tetrazine moiety acts as a potent quencher. It

absorbs light at ~515–530 nm and quenches the excited SiR fluorophore via Through-Bond

Energy Transfer (TBET) or Photoinduced Electron Transfer (PET). The IEDDA reaction

destroys the tetrazine chromophore, eliminating this quenching pathway [3].

Reaction Mechanism: The IEDDA Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The core chemical engine is the Inverse Electron-Demand Diels-Alder (IEDDA) reaction.[3]

SiR-Me-tetrazine reacts specifically with strained alkenes/alkynes (dienophiles) incorporated

into the target protein (via unnatural amino acids or self-labeling tags like HaloTag-TCO).

Reaction Kinetics & Stability
"Me" vs. "H" Tetrazine: The "Me" (Methyl) substituent on the tetrazine ring confers high

metabolic stability, preventing degradation in serum-containing media. While H-tetrazines

react faster, they are often too unstable for live-cell experiments lasting >30 minutes. SiR-
Me-tetrazine balances speed (

) with stability [4].

Pathway Diagram
The following diagram illustrates the transition from the quenched "OFF" state to the

fluorescent "ON" state upon reaction with TCO.

Fluorescence Restoration Mechanism

SiR-Me-Tetrazine
(Quenched / OFF)

IEDDA Reaction
(Inverse Electron Demand)

 Diffuses into cell

Target Protein-TCO
(Strained Dienophile)

 Site-specific binding

SiR-Dihydropyridazine
(Fluorescent / ON)

 N2 gas release
Tetrazine destroyed

1. Tetrazine acts as quencher (PET/TBET)

2. Reaction breaks tetrazine conjugation

3. SiR core relaxes to fluorescent zwitterion
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Click to download full resolution via product page

Caption: The IEDDA reaction eliminates the tetrazine quencher, triggering the fluorogenic

switch from OFF to ON.

Experimental Protocol: Live-Cell Labeling
This protocol is optimized for adherent mammalian cells (e.g., HeLa, U2OS) expressing a

target protein modified with a TCO-containing unnatural amino acid (UAA) or a HaloTag-TCO

ligand.

Reagents
SiR-Me-tetrazine Stock: 1 mM in anhydrous DMSO. Store at -20°C, protected from light.

Avoid freeze-thaw cycles.

Labeling Medium: Phenol-red free DMEM or imaging buffer (e.g., HBSS).

Step-by-Step Workflow
Preparation of Target:

Ensure cells express the TCO-modified target. If using HaloTag/SNAP-tag, incubate cells

with the TCO-ligand (e.g., HaloTag-TCO, 5-10 µM) for 15–30 mins, then wash 3x with PBS

to remove excess ligand.

Staining (Pulse):

Dilute SiR-Me-tetrazine stock to a final concentration of 1–2 µM in pre-warmed growth

medium.

Replace cell media with the staining solution.

Incubate for 15–30 minutes at 37°C / 5% CO₂.

Washing (Optional):

Note: Due to fluorogenicity, washing is often unnecessary.[4] However, for single-molecule

localization microscopy (SMLM) or STED, a brief wash (1x with medium) improves Signal-
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to-Noise (S/N).

Replace staining solution with fresh imaging medium.

Imaging:

Transfer to a microscope stage with an environmental chamber (37°C).

Excitation: 640 nm laser or 650/13 nm LED.

Emission: 665 nm long-pass or 690/50 nm band-pass filter.

Workflow Diagram
Step 1: Target Prep

Express TCO-protein or
label with TCO-ligand

Step 2: Staining
Add 1-2 µM SiR-Me-tetrazine

(15-30 min at 37°C)

Step 3: Wash (Optional)
Replace media 1x

(Improves S/N for STED)

 High Precision

Step 4: Imaging
Ex: 652nm | Em: 674nm

(Far-Red Channel)

 Standard/Fast

Click to download full resolution via product page

Caption: Standard labeling workflow for SiR-Me-tetrazine in live cells.
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Issue Probable Cause Corrective Action

High Background
Non-specific hydrophobic

binding or probe aggregation.

Reduce concentration to 500

nM. Add 0.1% BSA to the

incubation buffer to scavenge

free dye aggregates.

Low Signal
Incomplete TCO incorporation

or slow kinetics.

Ensure TCO-ligand saturation.

Extend SiR-tetrazine

incubation to 60 mins (Me-

tetrazine is slower than H-

tetrazine).

No Fluorescence
Probe degradation

(hydrolysis).

Use fresh DMSO stock.

Ensure stock was stored

anhydrously at -20°C. Check

TCO reactivity with a positive

control.

Blue Shifted Signal Crosstalk or wrong filter.

Ensure excitation is >630 nm.

Exciting at 561 nm will yield

minimal signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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